2-(benzylthio)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(1-methylsulfonylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C16H24N2O3S2/c1-23(20,21)18-9-7-14(8-10-18)11-17-16(19)13-22-12-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H,17,19)
• InChI Key: NCRICOBPJAXBNU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)CNC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C16H24N2O3S2
• Molecular Weight: 356.5 g/mol

Description

2-(Benzylthio)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

2-(Benzylthio)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide has potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and neurobiology. The compound has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.

Mechanism of Action

The exact mechanism of action of 2-(Benzylthio)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide is not yet fully understood. However, studies suggest that the compound acts as a modulator of various neurotransmitter systems, including dopamine, serotonin, and acetylcholine. It also has antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(Benzylthio)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide has various biochemical and physiological effects, including improved cognitive function, increased neuronal survival, and decreased oxidative stress and inflammation. The compound has also been shown to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Benzylthio)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide in lab experiments is its potential as a therapeutic agent for neurological disorders. The compound has also shown good bioavailability and pharmacokinetic properties in preclinical studies. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which may affect its efficacy in certain experimental settings.

Future Directions

There are several future directions for research on 2-(Benzylthio)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide. One area of interest is the development of more potent and selective analogs of the compound for use in therapeutic applications. Another area of research is the investigation of the compound's effects on other neurotransmitter systems and its potential as a treatment for other neurological disorders. Additionally, further studies are needed to determine the optimal dosing and administration of the compound for maximum efficacy.

Synthesis Methods

The synthesis of 2-(Benzylthio)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide involves the reaction of benzylthiol with N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.